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Compound of Interest

Compound Name: Nibroxane

Cat. No.: B1678675 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

Nibroxane, a product containing a significant concentration of 1,4-Dioxane. Adherence to

these procedures is essential for ensuring the safety of all laboratory personnel.

Understanding the Hazards
Nibroxane's primary component, 1,4-Dioxane, is a flammable liquid and vapor that may form

explosive peroxides, especially when containers have been opened and stored.[1][2] It is

crucial to date containers upon opening and periodically test for the presence of peroxides.[1]

[2] This substance is also a suspected carcinogen and can cause serious eye irritation, skin

irritation, and respiratory tract irritation.[1][2]

Key Physical and Chemical Properties:
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Property Value

Flash Point 12 °C / 53.6 °F[1]

Boiling Point 101 °C / 213.8 °F @ 760 mmHg[1]

Autoignition Temperature 355 °C / 671 °F[1]

Flammability Limits (in air) Lower: 2%, Upper: 22%[1]

Vapor Pressure 29 mmHg @ 20 °C[2]

Vapor Density 3.0 (Air = 1.0)[2]

Specific Gravity 1.034[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Nibroxane.

The following provides a detailed breakdown of required PPE.

2.1. Eye and Face Protection:

Requirement: Wear chemical safety goggles and a face shield.

Rationale: Protects against splashes and vapors that can cause severe eye irritation.

Standard safety glasses are not sufficient.

2.2. Skin and Body Protection:

Gloves:

Recommended Material: Viton® or Butyl rubber gloves are recommended for their high

resistance to 1,4-Dioxane.

Inspection: Always inspect gloves for signs of degradation or punctures before use.

Glove Change Frequency: Establish a regular glove change schedule based on the

specific tasks and potential for exposure.
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Protective Clothing:

Wear a flame-retardant lab coat.

For tasks with a high risk of splashing, an impervious apron or full-body suit is required.

Ensure all skin is covered.

2.3. Respiratory Protection:

When to Use: A NIOSH-approved respirator is required when working outside of a certified

chemical fume hood, when engineering controls are not sufficient to maintain exposure

below acceptable limits, or during spill cleanup.

Type of Respirator: A full-facepiece respirator with organic vapor cartridges is recommended.

A self-contained breathing apparatus (SCBA) is necessary for emergency situations.[1]

Operational Plan: Handling and Storage
3.1. Engineering Controls:

All handling of Nibroxane must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

All metal equipment used in handling must be grounded to prevent static discharge.[1][2]

3.2. Safe Handling Practices:

Do not handle until all safety precautions have been read and understood.[1][2]

Avoid breathing mists, vapors, or spray.[1][2]

Prevent contact with skin, eyes, and clothing.[1][2]

Use only non-sparking tools.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces.[1][2]
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Wash hands thoroughly after handling.[1]

3.3. Storage:

Store in a cool, well-ventilated, flammables-designated area.

Keep containers tightly closed and store locked up.[1][2]

Containers should be dated upon opening and periodically tested for peroxides.[1][2]

Disposal Plan
Dispose of contents and container to an approved waste disposal plant.[1][2]

Do not dispose of down the drain or into the environment.[2]

Contaminated PPE and cleaning materials must also be disposed of as hazardous waste.

Emergency Procedures
Spill: In case of a spill, evacuate the area immediately. Remove all sources of ignition.[1][2]

Use personal protective equipment, including respiratory protection.[1] Absorb the spill with

an inert material (e.g., sand, silica gel) and place it in a suitable, closed container for

disposal.[2]

Fire: Use carbon dioxide, dry chemical, or foam for extinction.[1][2] Water may be ineffective

but can be used to cool closed containers.[1]

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1]

Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[1][2]

Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing.

Call a poison center or doctor immediately.[2]
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Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[1]

PPE Workflow
The following diagram illustrates the correct sequence for donning and doffing Personal

Protective Equipment to minimize the risk of contamination.

Donning PPE Doffing PPE

1. Lab Coat

2. Respirator

3. Safety Goggles

4. Face Shield

5. Gloves (over cuffs)

1. Gloves

2. Face Shield

3. Safety Goggles

4. Lab Coat

5. Respirator

6. Wash Hands

Click to download full resolution via product page

PPE Donning and Doffing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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